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Compound of Interest

Compound Name: DSG Crosslinker-d4

Cat. No.: B1192665

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, step-by-step
procedures for the safe disposal of DSG Crosslinker-d4 (Disuccinimidyl glutarate-d4), a
membrane-permeable crosslinking agent. Adherence to these guidelines is critical for
protecting personnel and the environment.

DSG Crosslinker-d4, like its non-deuterated counterpart, is classified as a hazardous
substance. It is known to cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[1][2] Therefore, all handling and disposal steps must be conducted with appropriate
personal protective equipment (PPE) and in a designated, well-ventilated area.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure the following safety measures are in place:

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves (nitrile rubber is
recommended), safety goggles or glasses, and a laboratory coat.[3][4]

o Ventilation: All work should be performed in a certified chemical fume hood to avoid
inhalation of dust or vapors.[3][4]

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[5][6][7] In case of
contact, flush the affected area immediately and copiously with water and seek medical
advice.[1][4][6]
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» Spill Management: In the event of a spill, avoid creating dust.[3] Scoop the spilled material
into a suitable, closed container for disposal.[3][4] Decontaminate the area by scrubbing with
alcohol.[1]

Step-by-Step Disposal Procedure

The recommended method for the disposal of DSG Crosslinker-d4 is through chemical
incineration by a licensed waste disposal company. Do not dispose of this chemical down the
drain or in regular trash.[3][6]

» Prepare for Disposal:

o Identify all waste containing DSG Crosslinker-d4. This includes unused product, empty
containers, and contaminated consumables (e.g., gloves, weigh boats, pipette tips).

o Empty containers may retain residual dust and should be treated as hazardous waste.[8]
e Segregate the Waste:

o Collect all DSG Crosslinker-d4 waste in a dedicated, clearly labeled, and sealed
hazardous waste container.

o The container must be suitable for chemical waste and kept closed when not in use.[3]
» Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.[3]

o Provide the full chemical name (Disuccinimidyl glutarate-d4) and any available safety data
sheets to the disposal company.

» Alternative Disposal Method (for bulk quantities, performed by licensed professionals):

o For larger quantities, the material may be dissolved or mixed with a combustible solvent.

[3]
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o This solution is then burned in a chemical incinerator equipped with an afterburner and
scrubber to ensure complete and environmentally sound destruction.[3] This step should
only be carried out by trained professionals at a licensed facility.

Summary of Chemical and Safety Data

While specific quantitative toxicity data for DSG Crosslinker-d4 is not readily available, the
physical and chemical properties are similar to the non-deuterated form. The primary hazards
are related to its irritant properties.

Property Data

Chemical Name Disuccinimidyl glutarate-d4

Not always available; 79642-50-5 for non-

CAS Number
deuterated DSG
Molecular Formula C13H10D4N208
Appearance Crystalline solid
- Soluble in DMSO and DMF; sparingly soluble in
Solubility )
agueous solutions.[7][9]
Store at -20°C in a dry, well-ventilated place,
Storage

protected from moisture and light.[4][7][10]

Skin Irritant (Category 2), Eye Irritant (Category
2A), Respiratory Irritant (Category 3).[1][2]

Hazard Classifications

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of DSG
Crosslinker-d4 waste.
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DSG Crosslinker-d4 Disposal Workflow

Disclaimer: This information is intended as a guide for safe handling and disposal and is based
on available safety data sheets. Always consult your institution's specific safety protocols and
the most current Safety Data Sheet (SDS) for the product before use. Regulations for waste

disposal may vary by location.[3][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

